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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract
N-Dodecyllactobionamide is a non-ionic surfactant belonging to the class of

alkylaldonamides. Characterized by a hydrophilic lactobionamide headgroup derived from

lactose and a hydrophobic dodecyl carbon chain, this amphiphilic molecule exhibits significant

surface activity. Its biocompatibility and biodegradability, stemming from its sugar-based

structure, make it a compound of interest for various applications in drug delivery, materials

science, and biomedical engineering. This guide provides a detailed overview of the synthesis,

physicochemical properties, and potential applications of N-Dodecyllactobionamide, with a

focus on its self-assembly into micelles and its potential role in the formation of hydrogels for

controlled drug release.

Introduction
Sugar-based surfactants, such as N-Dodecyllactobionamide, are gaining increasing attention

as environmentally friendly and biocompatible alternatives to conventional synthetic

surfactants.[1] Their structure, comprising a carbohydrate headgroup and a hydrocarbon tail,

allows for self-assembly in aqueous solutions to form ordered structures like micelles. This

behavior is central to their function in various applications, including solubilization of poorly

soluble drugs, formation of stable emulsions, and as building blocks for advanced drug delivery

systems.[2][3] N-Dodecyllactobionamide, with its lactobionamide headgroup, is particularly

noteworthy for its potential for specific interactions with biological systems.
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Synthesis of N-Dodecyllactobionamide
The synthesis of N-Dodecyllactobionamide typically involves the amidation of lactobionic acid

or its corresponding lactone with dodecylamine. A general synthetic approach is outlined below.

General Synthesis Pathway
The reaction proceeds via the formation of an amide bond between the carboxylic acid group of

lactobionic acid and the primary amine group of dodecylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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